3'-(4-Methylphenyl)-1-[(2-methylphenyl)methyl]-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone

• IUPAC Name: 3-(4-methylphenyl)-1'-[(2-methylphenyl)methyl]-1,1-dioxospiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C25H22N2O4S/c1-17-11-13-20(14-12-17)27-23(28)16-32(30,31)25(27)21-9-5-6-10-22(21)26(24(25)29)15-19-8-4-3-7-18(19)2/h3-14H,15-16H2,1-2H3
• InChI Key: SZTMRJHOTISFOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CS(=O)(=O)C23C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5C
• Molecular Formula: C25H22N2O4S
• Molecular Weight: 446.5 g/mol

Description

3'-(4-Methylphenyl)-1-[(2-methylphenyl)methyl]-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone is a useful research compound. Its molecular formula is C25H22N2O4S and its molecular weight is 446.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

The compound has been explored for its antimicrobial properties. For instance, the synthesis and antimicrobial evaluation of related compounds, such as ethoxyphthalimide derivatized spiro[indole‐3,5′‐[1,3]thiazolo[4,5‐c]isoxazol]‐2(1H)‐ones, have been carried out. These compounds, synthesized through a multi-step pathway involving condensation and cyclization reactions, were then screened for antimicrobial activity, demonstrating potential applications in this field (Thadhaney et al., 2010).

Antifungal, Antibacterial, and Insecticidal Activities

Compounds structurally related to the 3'-(4-Methylphenyl) derivative have been synthesized and tested for their biological activities. For example, fluorine-containing 3' -phenylspiro[indole-3,2'-thiazolidine]-2,4'(1H)-diones exhibited enhanced antifungal, antibacterial, and insecticidal activities when sulfur was added to the structure (Dandia et al., 1993).

Antihistamic Agents

Bronsted acidic ionic liquids have been used as catalysts for the synthesis of fluorinated spiro[3H-indole-3,2′-tetrahydro-1,3-thiazine]-2,4′(1H)-diones and spiro[3H-indole-3,2′-thiazolidine]-2,4′(1H)-diones, which were then evaluated for their antihistaminic properties. The compounds showed promising results as H1-antagonists (Arya et al., 2012).

p53 Modulators in Cancer Therapy

A series of [indoline-3,2'-thiazolidine]-based derivatives have been synthesized and evaluated as p53 modulators, showing potential in cancer therapy. These compounds were tested for their antiproliferative activity and ability to modulate p53, a critical protein in tumor suppression, in different human tumor cell lines (Bertamino et al., 2013).

Antifungal and Antitubercular Agents

A series of spiro[3H-indole-3,2′-thiazolidine]-2,4′(1H)-diones and spiro[3H-indole-3,2′-tetrahydro-1,3-thiazine]-2,4′(1H)-diones have been synthesized and screened for their antifungal and antitubercular activities. These compounds were evaluated against various fungal species and Mycobacterium tuberculosis, demonstrating their potential in treating these infectious diseases (Dandia et al., 2004).

Cytostatic Activities

Novel 3'-spirocyclic-oxindole derivatives, based on similar structural frameworks, have been synthesized and assessed for their cytostatic activities. These compounds showed significant activity against cancer cell lines, highlighting their potential in cancer research and treatment (Yong et al., 2007).

Future Directions

: WHO JECFA Database : NIST Chemistry WebBook : The Good Scents Company